Cas no 79101-83-0 (Methyl 2-amino-5-chloro-3-methylbenzoate)

Methyl 2-amino-5-chloro-3-methylbenzoate is a benzoate ester derivative featuring both amino and chloro substituents on its aromatic ring. This compound is commonly utilized as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its structural features, including the electron-donating amino group and electron-withdrawing chloro group, make it a versatile building block for further functionalization. The methyl ester moiety enhances solubility in organic solvents, facilitating reactions such as amidation or reduction. The compound’s stability and well-defined reactivity profile contribute to its utility in multistep synthetic routes. Proper handling and storage under inert conditions are recommended to preserve its integrity.
Methyl 2-amino-5-chloro-3-methylbenzoate structure
79101-83-0 structure
Product Name:Methyl 2-amino-5-chloro-3-methylbenzoate
CAS No:79101-83-0
MF:C9H10ClNO2
MW:199.634201526642
MDL:MFCD11501868
CID:1068247
PubChem ID:12744623
Update Time:2025-05-20

Methyl 2-amino-5-chloro-3-methylbenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-amino-5-chloro-3-methylbenzoate
    • Benzoic acid, 2-aMino-5-chloro-3-Methyl-, Methyl ester
    • Benzoic acid,2-amino-5-bromo-3-methoxy-,methyl ester
    • Methyl 5-chloro-2-amino-3-methylbenzoate
    • HA-0823
    • methyl 5-chloro-2-amino-3-methyl-benzoate
    • Z594218700
    • 79101-83-0
    • methyl2-amino-5-chloro-3-methylbenzoate
    • CS-0187465
    • EN300-378322
    • methyl 2-amino-5-chloro-3-methylbenzenecarboxylate
    • D83139
    • BOYQWVQNPIZDPU-UHFFFAOYSA-N
    • MFCD11501868
    • SCHEMBL1056378
    • 2-amino-3-methyl-5-chlorobenzoic acid methyl ester
    • AKOS010054446
    • DB-297851
    • MDL: MFCD11501868
    • Inchi: 1S/C9H10ClNO2/c1-5-3-6(10)4-7(8(5)11)9(12)13-2/h3-4H,11H2,1-2H3
    • InChI Key: BOYQWVQNPIZDPU-UHFFFAOYSA-N
    • SMILES: O=C(C1C(N)=C(C)C=C(Cl)C=1)OC

Computed Properties

  • Exact Mass: 199.04000
  • Monoisotopic Mass: 199.0400063g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 52.3Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 316.2±37.0 °C at 760 mmHg
  • Flash Point: 145.0±26.5 °C
  • PSA: 52.32000
  • LogP: 2.59840
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

Methyl 2-amino-5-chloro-3-methylbenzoate Security Information

Methyl 2-amino-5-chloro-3-methylbenzoate Customs Data

  • HS CODE:2922499990
  • Customs Data:

    China Customs Code:

    2922499990

    Overview:

    2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    P.Imported animals and plants\Quarantine of animal and plant products
    Q.Outbound animals and plants\Quarantine of animal and plant products
    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

Methyl 2-amino-5-chloro-3-methylbenzoate Pricemore >>

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Methyl 2-amino-5-chloro-3-methylbenzoate Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Triethylamine ;  30 min, reflux
Reference
Synthesis and insecticidal activities of novel benzoyl ureas containing anthranilic acid moieties
Peng, Yongwu; Chai, Baoshan; Wang, Junfeng; Li, Huichao; Zhang, Hong; et al, Nongyao, 2009, 48(5), 326-328

Production Method 2

Reaction Conditions
1.1 Reagents: Acetic acid ,  Sodium hypochlorite Solvents: Dichloromethane ,  Water ;  -15 - 0 °C; 0 °C → -8 °C; -10 - -8 °C; 0.5 h, -8 °C
Reference
A process for preparing chlorantraniliprole
, China, , ,

Production Method 3

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ;  30 min, rt; 24 h, rt
Reference
Asymmetric Synthesis of Fused Polycyclic Indazoles through Aminocatalyzed Aza-Michael Addition/Intramolecular Cyclization
Giardinetti, Maxime; Marrot, Jerome; Moreau, Xavier; Coeffard, Vincent; Greck, Christine, Journal of Organic Chemistry, 2016, 81(15), 6855-6861

Production Method 4

Reaction Conditions
1.1 Reagents: Thionyl chloride Solvents: Methanol ;  rt; 2 d, rt
Reference
Exploration of the chemical space of novel naphthalene-sulfonamide and anthranilic acid-based inhibitors of penicillin-binding proteins
Sosic, Izidor; Turk, Samo; Sinreih, Masa; Trost, Nusa; Verlaine, Olivier; et al, Acta Chimica Slovenica, 2012, 59(2), 380-388

Production Method 5

Reaction Conditions
1.1 Reagents: Thionyl chloride ;  3 h, reflux
1.2 Solvents: Tetrahydrofuran ;  cooled; 12 h, rt
Reference
Design, synthesis and biological activities of novel anthranilic diamide insecticide containing trifluoroethyl ether
Zhao, Yu; Li, Yongqiang; Xiong, Lixia; Wang, Hongxue; Li, Zhengming, Chinese Journal of Chemistry, 2012, 30(8), 1748-1758

Production Method 6

Reaction Conditions
1.1 Reagents: Thionyl chloride Solvents: Methanol ;  overnight, reflux
Reference
Synthesis, structure and biological activities of some novel anthranilic acid esters containing N-pyridylpyrazole
Dong, Weili; Xu, Junying; Xiong, Lixia; Liu, Xinghai; Li, Zhengming, Chinese Journal of Chemistry, 2009, 27(3), 579-586

Methyl 2-amino-5-chloro-3-methylbenzoate Raw materials

Methyl 2-amino-5-chloro-3-methylbenzoate Preparation Products

Methyl 2-amino-5-chloro-3-methylbenzoate Related Literature

Additional information on Methyl 2-amino-5-chloro-3-methylbenzoate

Methyl 2-amino-5-chloro-3-methylbenzoate (CAS No. 79101-83-0): Properties, Applications, and Market Insights

Methyl 2-amino-5-chloro-3-methylbenzoate (CAS No. 79101-83-0) is an important organic compound widely used in pharmaceutical and agrochemical industries. This ester derivative of benzoic acid features a unique combination of functional groups, including an amino group, a chloro substituent, and a methyl ester, making it a versatile intermediate in synthetic chemistry.

The compound's molecular formula is C9H10ClNO2, with a molecular weight of 199.63 g/mol. Its structural features include a methyl ester group at position 1, an amino group at position 2, a methyl substituent at position 3, and a chloro group at position 5 of the benzene ring. This specific arrangement contributes to its chemical reactivity and makes it valuable for various synthetic applications.

In recent years, Methyl 2-amino-5-chloro-3-methylbenzoate has gained attention in pharmaceutical research due to its potential as a building block for drug development. Researchers are particularly interested in its application for creating novel antimicrobial agents and central nervous system drugs, addressing current global health challenges. The compound's structural features allow for diverse modifications, enabling medicinal chemists to explore new therapeutic possibilities.

The synthesis of Methyl 2-amino-5-chloro-3-methylbenzoate typically involves multi-step organic reactions starting from commercially available precursors. Common synthetic routes may include chlorination of appropriate benzoic acid derivatives, followed by esterification and amination steps. Process optimization for this compound has been a focus area for many chemical manufacturers, aiming to improve yield and reduce environmental impact.

From a commercial perspective, the demand for Methyl 2-amino-5-chloro-3-methylbenzoate has shown steady growth, particularly in Asia-Pacific regions where pharmaceutical and agrochemical production is expanding. Market analysts attribute this growth to the increasing need for specialized chemical intermediates in drug discovery and crop protection product development.

Quality control of Methyl 2-amino-5-chloro-3-methylbenzoate is crucial for its applications. Analytical methods such as HPLC, GC-MS, and NMR spectroscopy are commonly employed to ensure purity and confirm structural identity. The compound typically appears as a white to off-white crystalline powder with characteristic physical properties that facilitate its identification and handling in industrial settings.

Environmental and safety considerations for Methyl 2-amino-5-chloro-3-methylbenzoate follow standard chemical handling protocols. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses is recommended when working with this compound. Storage should be in cool, dry conditions away from strong oxidizers.

Recent technological advancements have improved the production processes for Methyl 2-amino-5-chloro-3-methylbenzoate, with particular focus on green chemistry principles. These include catalyst optimization, solvent selection, and energy-efficient reaction conditions. Such innovations align with the chemical industry's growing emphasis on sustainability and reduced environmental footprint.

The patent landscape for Methyl 2-amino-5-chloro-3-methylbenzoate and its derivatives shows active research activity, particularly in pharmaceutical applications. Several patents have been filed in recent years covering novel synthetic methods and specific therapeutic applications of derivatives based on this chemical scaffold.

Looking ahead, the future of Methyl 2-amino-5-chloro-3-methylbenzoate appears promising, with potential applications expanding beyond current uses. Research into its role in materials science, particularly in the development of specialty polymers and functional materials, represents an emerging area of interest that may drive future demand for this versatile chemical intermediate.

For researchers and industry professionals seeking detailed technical information about Methyl 2-amino-5-chloro-3-methylbenzoate, consulting peer-reviewed journals, chemical databases, and manufacturer technical sheets is recommended. These resources provide comprehensive data on physical properties, spectral characteristics, and handling guidelines for this important chemical compound.

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